Cas no 8001-99-8 (3-Ethoxy-4-hydroxyphenylacetic acid)

• Product name: 3-Ethoxy-4-hydroxyphenylacetic acid
• CAS No: 8001-99-8
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 47963

3-Ethoxy-4-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Ajowan Oil
• Oils, ajowan
• Ptychetis oil
• 3-Ethoxy-4-hydroxyphenylacetic acid
• 2-(3-ethoxy-4-hydroxyphenyl)acetic acid
• 3-Ethoxy-4-hydroxybenzeneacetic acid
• Benzeneacetic acid, 3-ethoxy-4-hydroxy-
• Benzenacetic acid, 3-ethoxy-4-hydroxy-
• Benzeneacetic acid,3-ethoxy-4-hydroxy-
• PubChem12537
• 9914AE
• VZ26755
• 2-(3-ethoxy-4-oxidanyl-phenyl)ethanoic acid
• 3-ethoxy-4-hydroxyphenylacetic acid, AldrichCPR
• A839807

• Inchi： 1S/C10H12O4/c1-2-14-9-5-7(6-10(12)13)3-4-8(9)11/h3-5,11H,2,6H2,1H3,(H,12,13)
• InChI Key： QVXSHYZATYQYGE-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(CC(=O)O)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Topological Polar Surface Area: 66.8
• XLogP3: 1.3